Cas no 864860-51-5 (methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate
• CAS No: 864860-51-5
• MF: C₁₄H₁₀N₂O₄S
• MW: 302.305202007294
• CID: 6211200
• PubChem ID: 5228770
• Update Time: 2025-10-29

methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate
• methyl 2-(furan-2-carbonylamino)-1,3-benzothiazole-6-carboxylate
• HMS1427M15
• AKOS024604901
• AB00685863-01
• SR-01000011451
• IFLab1_005559
• methyl 2-(furan-2-carboxamido)benzo[d]thiazole-6-carboxylate
• 864860-51-5
• IDI1_010962
• SR-01000011451-1
• F1300-0025

• Inchi： 1S/C14H10N2O4S/c1-19-13(18)8-4-5-9-11(7-8)21-14(15-9)16-12(17)10-3-2-6-20-10/h2-7H,1H3,(H,15,16,17)
• InChI Key： UGGSHTLGTKLRNH-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC2C=CC(C(=O)OC)=CC1=2

Computed Properties

• Exact Mass: 302.03612798g/mol
• Monoisotopic Mass: 302.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate

Methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate (CAS No. 864860-51-5): A Comprehensive Overview

Methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate, identified by its CAS number 864860-51-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The compound's unique framework, incorporating both furan and benzothiazole moieties, positions it as a promising candidate for further exploration in various therapeutic contexts.

The structural composition of Methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate is a testament to the versatility of heterocyclic compounds in medicinal chemistry. The presence of the furan-2-amido group introduces a polar amide functionality, which can interact with biological targets in multiple ways. This feature, combined with the aromatic stability provided by the benzothiazole ring system, makes the compound an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzothiazole derivatives. These compounds have demonstrated efficacy in various disease models, including infectious diseases, cancer, and neurological disorders. The benzothiazole core is known for its ability to modulate enzyme activity and interfere with pathogenic mechanisms, making it a valuable component in drug development. Methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate builds upon this foundation by incorporating additional functional groups that may enhance its binding affinity and selectivity.

One of the most compelling aspects of Methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and autoimmune diseases. The amide group within the molecule can engage with hydrophobic pockets of target proteins, while the benzothiazole moiety provides additional interactions through hydrogen bonding and π-stacking. Such interactions are crucial for achieving high binding affinity and therapeutic efficacy.

The synthesis of Methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the amide bond between the furan derivative and the carboxylic acid group of the benzothiazole scaffold. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate these transformations efficiently. The use of such methodologies underscores the importance of precision in constructing complex molecular architectures.

Evaluation of Methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate has been conducted through both computational modeling and experimental studies. Molecular dynamics simulations have provided insights into how the compound interacts with potential biological targets at an atomic level. These simulations help predict binding modes and identify key residues involved in drug-receptor interactions. Experimental validation through enzyme inhibition assays and cell-based assays has further corroborated these findings, reinforcing the compound's pharmacological potential.

The therapeutic applications of Methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate are currently under investigation in several preclinical studies. Researchers are exploring its efficacy against bacterial infections by targeting essential bacterial enzymes that are not present in human cells. This selective toxicity is a desirable trait for developing new antibiotics that minimize side effects associated with current treatments. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The future direction of research on Methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate includes optimizing its chemical properties for better pharmacokinetic profiles. Modifications to improve solubility, bioavailability, and metabolic stability are being explored to enhance its clinical applicability. Collaborative efforts between synthetic chemists and medicinal chemists are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion, Methyl 2-(furan-2-amido)-1,3-benzothiazole-6-carboxylate (CAS No. 864860-51-5) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The integration of cutting-edge synthetic methodologies with rigorous pharmacological evaluation has positioned this compound as a valuable tool for addressing critical healthcare challenges. As research progresses, further elucidation of its mechanisms of action will pave the way for novel therapeutic strategies across multiple disease areas.